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Compound of Interest

Compound Name: D-Galactose-13C

Cat. No.: B12392713

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of D-Galactose-13C, a non-radioactive, stable isotope-labeled sugar crucial for a
variety of research applications. By adhering to these procedural steps, you can maintain a
safe laboratory environment while ensuring the integrity of your experiments.

D-Galactose-13C, like its unlabeled counterpart, is not classified as a hazardous substance.[1]
[2] The primary physical hazard associated with this compound is the potential for combustible
dust formation, a common issue with fine organic powders.[3][4] Therefore, the following
handling and disposal procedures are designed to mitigate this risk and ensure safe laboratory
practices.

Key Physical and Chemical Properties

A clear understanding of the physical and chemical properties of D-Galactose-13C is
fundamental to its safe handling. The following table summarizes key quantitative data for easy
reference.
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Property Value

Molecular Formula CeH1206

Molecular Weight ~181.15 g/mol [5][6]

Appearance White to off-white solid powder[7]
Melting Point 167-170°CJ[3][7]

Solubility in Water 680 g/L at 25°CJ[3]

0 - No hazard beyond that of ordinary
NFPA Health Hazard ] ]
combustible materials.[6]

] 0 - Materials that will not burn under normal
NFPA Fire Hazard N
conditions.[6]

NEPA Reactivit 0 - Normally stable, even under fire exposure
eactivi
Y conditions, and not reactive with water.[6]

Operational Plan: From Receipt to Experiment

Following a structured operational plan minimizes risks and ensures a smooth workflow.

1. Receiving and Inspection:

e Upon receipt, visually inspect the container for any signs of damage or leakage.

» Verify that the product label matches the order specifications (D-Galactose-13C).

2. Storage:

o Store the container in a tightly sealed container in a cool, dry, and well-ventilated area.[3][6]
o Keep away from strong oxidizing agents, as they are incompatible.[6][8]

¢ Protect from moisture and light.[6]

3. Personal Protective Equipment (PPE):
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Before handling, ensure you are wearing the appropriate PPE. The minimum required PPE
includes:

o Lab coat: To protect clothing and skin.[9][10][11]

o Safety glasses with side shields or goggles: To protect eyes from dust particles.[9][12][13]
o Gloves (e.g., nitrile): To prevent skin contact.[9][13]

o Closed-toe shoes: To protect feet from spills.[9][10]

In situations where significant dust may be generated, a NIOSH-approved respirator may be
appropriate.[6]

. Handling and Weighing:

Handle D-Galactose-13C in a well-ventilated area, such as a fume hood, to minimize dust
inhalation.[4][6]

Avoid creating dust clouds. Use a spatula to gently transfer the powder.
If weighing, do so in an enclosure or on a draft shield to prevent dispersal.
. Solution Preparation:
When dissolving the compound, add the solid to the solvent slowly to avoid splashing.
Stir gently until fully dissolved.

Disposal Plan: Responsible Waste Management

Proper disposal of D-Galactose-13C and associated materials is crucial for environmental
safety and regulatory compliance.

1. Waste Characterization:

» Since D-Galactose-13C contains a stable isotope and is not radioactive, it can generally be
treated as a non-hazardous chemical waste, unless mixed with hazardous substances.[14]
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[15]
2. Solid Waste Disposal:

o Uncontaminated D-Galactose-13C powder can be disposed of in the regular laboratory
chemical waste stream for non-hazardous solids.

e Place the waste in a clearly labeled, sealed container.
3. Contaminated Materials Disposal:

e Gloves, weigh boats, and other disposable materials that have come into contact with D-
Galactose-13C should be placed in the designated solid chemical waste container.

« If these materials are contaminated with other hazardous substances, they must be disposed
of according to the disposal guidelines for those specific hazards.

4. Liquid Waste Disposal:

e Agueous solutions of D-Galactose-13C can typically be disposed of down the drain with
copious amounts of water, provided they are not mixed with any hazardous solvents or other
regulated chemicals. Always check local regulations for aqueous waste disposal.

e Solutions containing organic solvents or other hazardous materials must be collected in a
designated hazardous waste container for proper disposal by your institution's environmental
health and safety department.

Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of D-
Galactose-13C.
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Caption: Workflow for Safe Handling of D-Galactose-13C.
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By implementing these comprehensive safety and handling protocols, researchers can
confidently work with D-Galactose-13C, ensuring both personal safety and the quality of their
scientific outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12392713#personal-protective-equipment-for-
handling-d-galactose-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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